Cas no 73758-48-2 (1,4-diphenylbut-2-yn-1-one)

• Product Name: 1,4-diphenylbut-2-yn-1-one
• CAS No: 73758-48-2
• MF: C₁₆H₁₂O
• MW: 220.265884399414
• CID: 1765995
• PubChem ID: 3056380
• Update Time: 2025-04-21

1,4-diphenylbut-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 1,4-diphenylbut-2-yn-1-one
• 1,4-Diphenyl-2-butyn-1-one
• 2-Butynophenone, 4-phenyl-
• Tetrolophenone, 4-phenyl-
• 73758-48-2
• BRN 2451162
• DTXSID70224110
• 4-Phenyl-2-butynophenone
• SCHEMBL19879778

• Inchi： 1S/C16H12O/c17-16(15-11-5-2-6-12-15)13-7-10-14-8-3-1-4-9-14/h1-6,8-9,11-12H,10H2
• InChI Key： JNAODAVKYBPIAG-UHFFFAOYSA-N
• SMILES： O=C(C#CCC1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 220.088815002g/mol
• Monoisotopic Mass: 220.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives